Cas no 4289-31-0 (2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol)

2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol structure
4289-31-0 structure
Product Name:2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
CAS No:4289-31-0
MF:C15H16O4
MW:260.285144805908
CID:928553
PubChem ID:297373
Update Time:2025-04-19

2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
    • 1,3-Bis-(2,5-dihydroxy-phenyl)-propan
    • AC1L6RJ6
    • NSC168502
    • NSC-168502
    • 2,2'-(Propane-1,3-diyl)di(benzene-1,4-diol)
    • 2,2'-(Propane-1,3-diyl)bis(benzene-1,4-diol)
    • 4289-31-0
    • AKOS022183286
    • DTXSID20304956
    • Inchi: 1S/C15H16O4/c16-12-4-6-14(18)10(8-12)2-1-3-11-9-13(17)5-7-15(11)19/h4-9,16-19H,1-3H2
    • InChI Key: OOVZRXJZSNEUPB-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CCCC1C=C(C=CC=1O)O)O

Computed Properties

  • Exact Mass: 260.10488
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
  • LogP: 2.68430
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